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Compound of Interest

Compound Name: 2,2,4,5-Tetramethylhexane

Cat. No.: B103312

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available thermodynamic data for 2,2,4,5-
tetramethylhexane. It includes calculated thermochemical and physical properties, a
generalized experimental protocol for determining the enthalpy of combustion for liquid
hydrocarbons, and a visualization of a relevant synthetic pathway. This document is intended to
serve as a foundational resource for professionals in research and development who require
thermodynamic data for this compound.

Core Thermodynamic Data

The following tables summarize key thermodynamic and physical property data for 2,2,4,5-
tetramethylhexane. The data presented here are primarily based on computational
estimations from the Cheméo database, a comprehensive source for chemical and physical
properties.[1] It is important to note that while these calculated values are useful for modeling
and prediction, they may differ from experimentally determined values. The National Institute of
Standards and Technology (NIST) provides access to critically evaluated experimental data,
which may be available through institutional subscriptions.[2]

Table 1: Calculated Thermodynamic Properties of 2,2,4,5-Tetramethylhexane[1]
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Property Value Unit Source
Standard Gibbs Free
) Joback Calculated
Energy of Formation 31.28 kJ/mol
Property
(AfG®)
Enthalpy of Formation
at Standard Joback Calculated
- -269.04 kJ/mol
Conditions (gas, Property
AfH°gas)
Heat of Combustion,
6768.46 kJ/mol KDB
Gross (Ac,grossH)
Heat of Combustion,
6284.326 kJ/mol KDB
Net (Ac,netH)
Enthalpy of Fusion at
- Joback Calculated
Standard Conditions 7.20 kJ/mol

(AfusH®)

Property

Table 2: Calculated Physical Properties of 2,2,4,5-Tetramethylhexane[1]

Property Value Unit Source
_ IUPAC Atomic
Molecular Weight 142.28 g/mol )
Weights
Normal Boiling Point
) Not Available K -
(Tboil)
Normal Melting Point )
Not Available K -
(Tfus)
Critical Temperature _
Not Available K -
(Te)
Critical Pressure (Pc) Not Available kPa -
Critical Volume (Vc) Not Available m3/kmol -
Acentric Factor (w) 0.3630 - KDB
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Experimental Protocols: Determination of Enthalpy
of Combustion

While specific experimental protocols for 2,2,4,5-tetramethylhexane are not readily available
in the public domain, a generalized methodology for determining the enthalpy of combustion of
liquid hydrocarbons using bomb calorimetry can be described. This protocol is based on
established principles of combustion calorimetry.

Objective: To determine the enthalpy of combustion of a volatile liquid hydrocarbon.
Apparatus:

e Bomb calorimeter

o Oxygen cylinder with pressure regulator

o Sample holder (e.g., thin-walled glass ampule or gelatin capsule)
¢ Ignition system (iron fuse wire)

o Calorimeter bucket with a known mass of water

» High-precision thermometer or temperature probe

o Stirrer

o Analytical balance

Procedure:

o Sample Preparation: A precise mass of the liquid hydrocarbon (e.g., 0.5t0 1.0 g) is
encapsulated in a sealed, thin-walled glass bulb or gelatin capsule to prevent evaporation.[3]
The mass of the sample is determined accurately using an analytical balance.

o Bomb Assembly: The encapsulated sample is placed in the sample holder within the bomb. A
known length of iron fuse wire is attached to the ignition circuit, with the wire in contact with
the sample capsule.
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Pressurization: The bomb is sealed and purged with a small amount of oxygen to remove
atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure of approximately
30 atm.[3]

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter bucket. The system is allowed to come to thermal equilibrium, and the initial
temperature is recorded.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water in the calorimeter is monitored and recorded at
regular intervals until a maximum temperature is reached and the system begins to cool.

Post-Combustion Analysis: After the experiment, the bomb is depressurized, and the interior
is inspected for any signs of incomplete combustion (e.g., soot). The residual fuse wire is

collected and weighed to determine the mass that was combusted. The bomb washings can
be analyzed to quantify the formation of nitric and sulfuric acids, which contribute to the total

heat released.

Data Analysis: The heat capacity of the calorimeter system (the "calorimeter constant”) is
determined by combusting a standard substance with a known heat of combustion, such as
benzoic acid.[3] The heat released by the combustion of the hydrocarbon sample is then
calculated using the measured temperature change and the calorimeter constant.
Corrections are applied for the heat of combustion of the fuse wire and the heat of formation
of any acids produced. The enthalpy of combustion per mole of the hydrocarbon is then
calculated from the heat released and the initial mass of the sample.

Chemical Synthesis Pathway

While 2,2,4,5-tetramethylhexane is not known to be involved in biological signaling pathways,
its synthesis is of interest in organic chemistry. One common method for the formation of highly
branched alkanes is the Wurtz reaction. The following diagram illustrates the synthesis of a

related isomer, 2,2,5,5-tetramethylhexane, via the Wurtz coupling of a neopentyl-halide. This
reaction involves the reductive coupling of two alkyl halides in the presence of sodium metal.
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Waurtz Reaction for the Synthesis of 2,2,5,5-Tetramethylhexane
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Caption: Synthesis of 2,2,5,5-tetramethylhexane via the Wurtz reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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